1,5-Bis(1-naphthyl)-1,4-pentadien-3-one
Cat. No. B8337065
M. Wt: 334.4 g/mol
InChI Key: OHEADGCNSXXYKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09187397B2
Procedure details
1-Naphthaldehyde (22, 1.36 ml, 10.0 mmol) and acetone (19, 0.37 ml, 5.0 mmol) were combined in ethanol (10 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (0.40 g, 10.0 mmol) and water (10 ml) was added and the mixture stirred for 18 hr at room temperature. The resulting mixture was extracted into ethyl acetate, washed with saturated sodium chloride, filtered and evaporated to afford a solid. The crude solid was recrystallized from ethyl acetate to give 0.63 g (38%) of a yellow solid: mp 132-133° C. [expected mp 128° C.]; 1H NMR: δ 7.24 (d, 2H, J=15.7 Hz), 7.57 (m, 6H), 7.92 (m, 6H), 8.28 (d, 2H, J=8.0 Hz), 8.65 (d, 2H, J=15.5 Hz); 13C NMR: δ 123.4, 125.1, 125.4, 126.2, 126.9, 128.1, 128.7, 130.7, 131.7, 132.2, 133.7, 140.3, 188.5.
Name
Yield
38%
Identifiers
|
REACTION_CXSMILES
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[C:1]1([CH:11]=O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.[CH3:13][C:14]([CH3:16])=[O:15].[OH-].[Na+].O>C(O)C>[C:1]1([CH:11]=[CH:13][C:14](=[O:15])[CH:16]=[CH:11][C:1]2[C:10]3[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=3)[CH:4]=[CH:3][CH:2]=2)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.36 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC2=CC=CC=C12)C=O
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Step Two
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Name
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|
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Quantity
|
0.37 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)C
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Step Three
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Name
|
|
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Quantity
|
0.4 g
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[Na+]
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|
Name
|
|
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Quantity
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10 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Four
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Name
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|
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Quantity
|
10 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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stirred for 15 min at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture stirred for 18 hr at room temperature
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|
Duration
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18 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The resulting mixture was extracted into ethyl acetate
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WASH
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Type
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WASH
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|
Details
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washed with saturated sodium chloride
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to afford a solid
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The crude solid was recrystallized from ethyl acetate
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC2=CC=CC=C12)C=CC(C=CC1=CC=CC2=CC=CC=C12)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.63 g | |
| YIELD: PERCENTYIELD | 38% | |
| YIELD: CALCULATEDPERCENTYIELD | 37.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
